Cas no 14486-58-9 (9,10-dioxoanthracene-1,6-disulfonic acid)

9,10-dioxoanthracene-1,6-disulfonic acid Properties

Names and Identifiers

• 9,10-dioxoanthracene-1,6-disulfonic acid
• 9,10-dihydro-9,10-dioxoanthracene-1,6-disulphonic acid
• 9,10-dioxo-9,10-dihydroanthracene-1,6-disulfonic acid
• Einecs 238-492-6
• 9,10-Dihydro-9,10-dioxoanthracene-1,6-disulfonic acid
• 9,10-Dihydro-9,10-dioxo-1,6-anthracenedisulfonic acid
• 9,10-Dihydro-9,10-dioxoanthracene-1,6-disulphonic acid
• anthraquinone-1,6-disulfonic acid
• 14486-58-9
• NS00024709
• 659MYL2PDT
• EINECS 238-492-6
• DTXSID50162824
• SCHEMBL1618183
• 9,10-DIHYDRO-9,10-DIOXOANTHRACENE-1,6-DISULFONIC ACID
• 1,6-Anthracenedisulfonic acid, 9,10-dihydro-9,10-dioxo-
• 9,10-Dioxoanthracene-1,6-disulfonic acid
• +Expand

• InChIKey： SROYVYGZVXMVOA-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H8O8S2/c15-13-9-2-1-3-11(24(20,21)22)12(9)14(16)8-5-4-7(6-10(8)13)23(17,18)19/h1-6H,(H,17,18,19)(H,20,21,22)
• SMILES： O=C1C2=C(C=CC=C2S(O)(=O)=O)C(=O)C2C1=CC=C(S(O)(=O)=O)C=2

Computed Properties

• Exact Mass: 367.96604
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 367.966
• Heavy Atom Count: 24
• Complexity: 758
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 160A^2

Experimental Properties

• PSA: 142.88
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 468.69°C (rough estimate)
• Melting Point: 216°C
• Flash Point: °C
• Density: 1.6673 (rough estimate)